(R)-(+)-8-Hydroxy-DPAT hydrobromide

Specification

• CAS No.: 78095-19-9
• Molecular Formula: C16H26BrNO
• Molecular Weight: 328.29 g/mol
• IUPAC Name: (7R)-7-(dipropylamino)-5,6,7,8-tetrahydronaphthalen-1-ol;hydrobromide
• Standard InChI: InChI=1S/C16H25NO.BrH/c1-3-10-17(11-4-2)14-9-8-13-6-5-7-16(18)15(13)12-14;/h5-7,14,18H,3-4,8-12H2,1-2H3;1H/t14-;/m1./s1
• Standard InChI Key: BATPBOZTBNNDLN-PFEQFJNWSA-N
• Isomeric SMILES: CCCN(CCC)[C@@H]1CCC2=C(C1)C(=CC=C2)O.Br
• SMILES: CCCN(CCC)C1CCC2=C(C1)C(=CC=C2)O.Br
• Canonical SMILES: CCCN(CCC)C1CCC2=C(C1)C(=CC=C2)O.Br

Introduction

(R)-(+)-8-Hydroxy-DPAT hydrobromide is a compound that acts as a full agonist of the serotonin 5-HT1A receptor. It is the more active enantiomer of 8-Hydroxy-DPAT hydrobromide, which is a selective serotonin receptor agonist. This compound is widely used in research related to serotonin receptors and their role in neurological functions.

Biological Activity

(R)-(+)-8-Hydroxy-DPAT hydrobromide is a potent agonist of the 5-HT1A receptor, which plays a significant role in modulating neurotransmitter release and mood regulation. It reduces hippocampal serotonin levels following systemic administration in rats, indicating its effectiveness in modulating serotonin activity in the brain. Additionally, it displays moderate affinity for the 5-HT7 receptor, which is also involved in various neurological processes.

Research Findings

Research has shown that the R-enantiomer of 8-Hydroxy-DPAT is more potent than its S-enantiomer in activating 5-HT1A receptors. This difference in efficacy is observed in both biochemical assays and behavioral studies. For instance, R-8-OH-DPAT can decrease cAMP production to the same extent as serotonin itself, while the S-enantiomer acts as a partial agonist, reducing cAMP levels to about 50% of the maximal reduction induced by serotonin.

Applications in Research

(R)-(+)-8-Hydroxy-DPAT hydrobromide is used extensively in neuroscience research to study the role of serotonin receptors in various physiological and pathological processes. It is particularly useful for investigating the mechanisms underlying mood disorders and other neurological conditions where serotonin plays a crucial role.